6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid

• IUPAC Name: 6-chloro-2-methyl-1H-benzimidazole-4-carboxylic acid
• InChI: InChI=1S/C9H7ClN2O2/c1-4-11-7-3-5(10)2-6(9(13)14)8(7)12-4/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key: XHAIAECRXLKZMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2N1)Cl)C(=O)O
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol

Description

6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of benzimidazole derivatives, which are known for their diverse pharmacological activities.

Scientific Research Applications

Pharmacological Activity

Studies have shown that compounds structurally related to 6-Chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylic acid, such as those in the benzimidazole family, exhibit significant pharmacological activities. For instance, derivatives have been synthesized and evaluated for their antibacterial and antifungal properties, demonstrating good to moderate activity against various microorganisms (Ameya Chavan & N. Pai, 2007). Another study focused on the synthesis and biological activity of N-substituted-3-chloro-2-azetidinones, further illustrating the potential of benzimidazole derivatives in developing new antimicrobial agents.

Synthetic Methodologies

Research into the synthetic applications of benzimidazole derivatives includes the development of novel synthetic routes for creating complex molecules. For example, a solvent-free synthesis of 1,2,4,5-tetrasubstituted imidazoles using a Brønsted acidic ionic liquid as a novel and reusable catalyst showcases innovative approaches to green chemistry (A. Davoodnia, M. Heravi, Zahra Safavi-Rad, & N. Tavakoli-Hoseini, 2010).

Material Science and Coordination Chemistry

In the realm of material science and coordination chemistry, benzimidazole derivatives serve as building blocks for coordination polymers with potential photocatalytic properties. A study on the structural diversity of zinc(II) coordination polymers based on bis(imidazolyl) and zwitterionic dicarboxylate ligands discusses the syntheses, structures, and photocatalytic properties of these materials, underscoring the utility of benzimidazole derivatives in designing functional materials (Hong-Jian Cheng et al., 2015).

Mechanism of Action

Target of Action

Imidazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It is known that imidazole derivatives interact with their targets in a variety of ways, leading to a wide range of biological effects .

Biochemical Pathways

Imidazole derivatives are known to interact with a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting they have diverse molecular and cellular effects .

Action Environment

It is known that imidazole derivatives can be synthesized under a variety of conditions, suggesting that their action may be influenced by environmental factors .